Cas no 2098001-84-2 (3-(3,4-Diethoxypyrrolidin-1-yl)propan-1-amine)

• Product Name: 3-(3,4-Diethoxypyrrolidin-1-yl)propan-1-amine
• CAS No: 2098001-84-2
• MF: C₁₁H₂₄N₂O₂
• MW: 216.320463180542
• CID: 5724798
• PubChem ID: 121203957
• Update Time: 2025-10-29

3-(3,4-Diethoxypyrrolidin-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2098001-84-2
• AKOS026712244
• F1907-7901
• 3-(3,4-diethoxypyrrolidin-1-yl)propan-1-amine
• 1-Pyrrolidinepropanamine, 3,4-diethoxy-
• 3-(3,4-Diethoxypyrrolidin-1-yl)propan-1-amine

• Inchi： 1S/C11H24N2O2/c1-3-14-10-8-13(7-5-6-12)9-11(10)15-4-2/h10-11H,3-9,12H2,1-2H3
• InChI Key： WOXFNCZICQYRQP-UHFFFAOYSA-N
• SMILES： O(CC)C1CN(CCCN)CC1OCC

Computed Properties

• Exact Mass: 216.183778013g/mol
• Monoisotopic Mass: 216.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 47.7Ų

Experimental Properties

• Density: 1.00±0.1 g/cm3(Predicted)
• Boiling Point: 295.9±40.0 °C(Predicted)
• pka: 10.14±0.10(Predicted)

Additional information on 3-(3,4-Diethoxypyrrolidin-1-yl)propan-1-amine

3-(3,4-Diethoxypyrrolidin-1-yl)propan-1-amine (CAS No. 2098001-84-2): A Comprehensive Overview

3-(3,4-Diethoxypyrrolidin-1-yl)propan-1-amine (CAS No. 2098001-84-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyrrolidine-based structure, is increasingly being explored for its potential applications in drug discovery and material science. Its molecular formula, C₁₁H₂₄N₂O₂, reflects a balanced combination of hydrophobicity and reactivity, making it a versatile intermediate in synthetic chemistry.

The 3,4-diethoxypyrrolidine moiety in 3-(3,4-Diethoxypyrrolidin-1-yl)propan-1-amine is particularly noteworthy, as it contributes to the compound's stability and functional diversity. Researchers have highlighted its role in modulating biological activity, especially in the context of central nervous system (CNS) targeting molecules. Recent studies suggest that derivatives of this compound may influence neurotransmitter systems, aligning with current trends in neuropharmacology and the growing demand for novel CNS-active agents.

From a synthetic perspective, 3-(3,4-Diethoxypyrrolidin-1-yl)propan-1-amine serves as a valuable building block for the development of more complex molecular architectures. Its amine functionality allows for straightforward derivatization, enabling the creation of amides, imines, and other nitrogen-containing compounds. This adaptability is particularly relevant in today's pharmaceutical landscape, where pyrrolidine derivatives are increasingly sought after for their bioactive properties.

The compound's physicochemical properties, including its solubility profile and lipophilicity (calculated LogP ≈ 1.2), make it suitable for various formulation strategies. These characteristics are critical in modern drug development, where researchers prioritize compounds with favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The diethoxy groups in the structure may enhance membrane permeability, a hot topic in current drug delivery research.

In the context of green chemistry and sustainable synthesis, 3-(3,4-Diethoxypyrrolidin-1-yl)propan-1-amine presents interesting opportunities. Recent advances in catalytic methods have enabled more efficient routes to such nitrogen heterocycles, addressing industry demands for environmentally friendly processes. This aligns with the broader movement toward sustainable pharmaceutical manufacturing, a key concern for regulatory agencies worldwide.

Analytical characterization of 3-(3,4-Diethoxypyrrolidin-1-yl)propan-1-amine typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's purity and identity, which are essential for research applications. The growing emphasis on analytical quality control in chemical research underscores the importance of reliable characterization data for compounds like this.

The potential applications of 3-(3,4-Diethoxypyrrolidin-1-yl)propan-1-amine extend beyond pharmaceuticals. Materials science researchers are investigating its use in polymer modification and surface functionalization. The compound's ability to introduce amine groups onto various substrates makes it valuable for creating specialized materials with tailored properties, an area of intense interest in nanotechnology and advanced materials development.

From a commercial perspective, the demand for pyrrolidine-based compounds like 3-(3,4-Diethoxypyrrolidin-1-yl)propan-1-amine has been steadily increasing. Pharmaceutical companies and research institutions are actively sourcing high-quality batches of this material for their screening libraries and lead optimization programs. The compound's relatively stable nature under standard storage conditions adds to its practical utility in laboratory settings.

Safety considerations for handling 3-(3,4-Diethoxypyrrolidin-1-yl)propan-1-amine follow standard laboratory protocols for amine-containing compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this material. These precautions align with the chemical industry's growing focus on workplace safety and responsible material handling practices.

Future research directions for 3-(3,4-Diethoxypyrrolidin-1-yl)propan-1-amine may explore its potential in emerging therapeutic areas, such as targeted protein degradation or allosteric modulation. The compound's structural features make it an attractive starting point for the development of new chemical probes and tool compounds, particularly in the rapidly expanding field of chemical biology.

In summary, 3-(3,4-Diethoxypyrrolidin-1-yl)propan-1-amine (CAS No. 2098001-84-2) represents a valuable addition to the toolkit of synthetic and medicinal chemists. Its unique structural features, combined with its synthetic versatility, position it as a compound of continuing interest in both academic and industrial research settings. As the demand for novel nitrogen-containing heterocycles grows, this compound is likely to remain relevant in various chemical and pharmaceutical applications.